[5-(4-Chloro-2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride

Specification

• CAS No.: 1795488-66-2
• Molecular Formula: C9H8Cl2FN3O
• Molecular Weight: 264.08 g/mol
• IUPAC Name: [5-(4-chloro-2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanamine;hydrochloride
• Standard InChI: InChI=1S/C9H7ClFN3O.ClH/c10-5-1-2-6(7(11)3-5)9-13-8(4-12)14-15-9;/h1-3H,4,12H2;1H
• Standard InChI Key: XWJDFLQIZBPXPZ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)F)C2=NC(=NO2)CN.Cl
• Canonical SMILES: C1=CC(=C(C=C1Cl)F)C2=NC(=NO2)CN.Cl

Introduction

[5-(4-Chloro-2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride is a chemical compound that belongs to the oxadiazole class, which is known for its diverse applications in pharmaceuticals and organic synthesis. This compound is a hydrochloride salt of [5-(4-chloro-2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanamine, which enhances its solubility and stability.

Key Information

• Molecular Formula: C9H8Cl2FN3O

• CAS Number: 1795488-66-2

• PubChem CID for the Base Compound: 61326007

Synthesis and Applications

The synthesis of [5-(4-chloro-2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanamine typically involves the reaction of appropriate precursors, such as oxadiazole derivatives and amines, under controlled conditions. This compound and its derivatives are of interest in pharmaceutical research due to their potential biological activities.

Applications

• Pharmaceutical Research: Oxadiazole derivatives are explored for various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities.

• Organic Synthesis: Used as intermediates in the synthesis of more complex molecules.

Safety and Handling

[5-(4-Chloro-2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride is classified as a hazardous substance due to its potential toxicity and skin irritation properties.

Safety Information

• Hazard Classification: H302 (Harmful if swallowed), H315 (Causes skin irritation).

• Handling Precautions: Wear protective clothing, gloves, and safety glasses. Handle in a well-ventilated area.

Research Findings

Research on oxadiazole derivatives, including [5-(4-chloro-2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride, focuses on their chemical properties and biological activities. These compounds are often screened for potential therapeutic applications using high-throughput screening (HTS) methods.

Biological Activities

• Antimicrobial Activity: Some oxadiazole derivatives have shown promising antimicrobial properties.

• Pharmacokinetics: Studies on related compounds indicate variable pharmacokinetic profiles, which can influence their efficacy and safety.

Suppliers and Availability

[5-(4-Chloro-2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride is available from specialty chemical suppliers like Parchem, which provides it worldwide.

Supplier Information

Supplier	Description
Parchem	Offers [5-(4-chloro-2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride with detailed product specifications